5-(((3-nitrophenyl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
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Description
5-(((3-nitrophenyl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is a useful research compound. Its molecular formula is C11H8N4O4S and its molecular weight is 292.27. The purity is usually 95%.
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Scientific Research Applications
Structural and Conformational Analysis
Thermochemistry and Polymorphism
The study of hexamorphic crystal systems, including similar compounds, reveals differences in molecular conformation and packing modes. These differences result in various crystal colors and thermodynamic stability relationships, offering insights into solid-state conversions and the stabilizing effect of crystallization on molecular conformers (Yu et al., 2000).
Solid-State NMR and Electronic Structure Calculations
Detailed analysis of molecular structures in polymorphic forms through solid-state NMR and molecular modeling showcases the influence of molecular conformation on spectral properties. This approach aids in understanding the structural variations and their impact on material properties (Smith, Xu, & Raftery, 2006).
Synthetic Approaches and Chemical Properties
Facile Synthesis of Substituted Compounds
Innovative synthesis methods have been developed for creating derivatives containing various substituents, showcasing the versatility of these compounds in synthetic chemistry. These methods highlight the compound's role in facilitating the synthesis of novel materials with diverse functional groups (Kim & Kim, 2000).
Inhibitors and Chemical Interactions
Studies have explored the inhibitory effects of similar compounds on specific enzymes, illustrating their potential utility in biochemical and medicinal applications. These interactions provide a foundation for further exploration of the compound's biological activities (Novinson et al., 1975).
Applications in Material Science and Chemistry
Structural Confirmation and Spectroscopic Studies
The synthesis and structural elucidation of new compounds through various spectroscopic techniques underscore their potential applications in material science and chemical sensing. These studies contribute to a deeper understanding of the compound's chemical properties and potential industrial applications (Asiri & Khan, 2010).
Green Chemistry and Multi-Component Synthesis
Environmentally friendly synthesis methods highlight the compound's role in promoting sustainable chemistry practices. These approaches demonstrate the compound's utility in efficient and eco-friendly chemical synthesis, aligning with the principles of green chemistry (Dhorajiya & Dholakiya, 2013).
Properties
IUPAC Name |
6-hydroxy-5-[(3-nitrophenyl)iminomethyl]-2-sulfanylidene-1H-pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N4O4S/c16-9-8(10(17)14-11(20)13-9)5-12-6-2-1-3-7(4-6)15(18)19/h1-5H,(H3,13,14,16,17,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMAQSMJILDUEAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])N=CC2=C(NC(=S)NC2=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.